Cas no 339268-21-2 (hexakis(cyano-κC)-Ruthenate(4-) tetrapotassium hydrate)

• Product Name: hexakis(cyano-κC)-Ruthenate(4-) tetrapotassium hydrate
• CAS No: 339268-21-2
• MF: C₆H₂K₄N₆ORu
• MW: 431.582882404327
• MDL: MFCD00150398
• CID: 918569
• PubChem ID: 24863548
• Update Time: 2025-06-12

hexakis(cyano-κC)-Ruthenate(4-) tetrapotassium hydrate Chemical and Physical Properties

Names and Identifiers

• potassium hexacyanoruthenate(ii) hydrate
• tetrapotassium,ruthenium(2+),hexacyanide,hydrate
• hexakis(cyano-κC)-Ruthenate(4-) tetrapotassium hydrate
• potassiumhexacyanoruthenate(II) xhydrate
• Potassium hexacyanoruthenate(ii)hydrate
• potassium hexacyanoruthenate (ii) hydrate
• 339268-21-2
• tetrapotassium;ruthenium(2+);hexacyanide;hydrate

• MDL： MFCD00150398
• Inchi： 1S/6CN.4K.H2O.Ru/c6*1-2;;;;;;/h;;;;;;;;;;1H2;/q6*-1;4*+1;;+2
• InChI Key： ZJQKAKIKDOERFU-UHFFFAOYSA-N
• SMILES： [Ru+2].[K+].[K+].[K+].[K+].O.N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-]

Computed Properties

• Exact Mass: 431.78800
• Monoisotopic Mass: 431.788175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 12
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Color/Form: powder
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Water Partition Coefficient: Soluble in water.
• PSA: 151.97000
• LogP: 0.03638
• Solubility: Not determined
• Vapor Pressure: Not available

hexakis(cyano-κC)-Ruthenate(4-) tetrapotassium hydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H311-H315-H319-H331-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P311
• Hazardous Material transportation number：UN 1588 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on hexakis(cyano-κC)-Ruthenate(4-) tetrapotassium hydrate

Research Briefing on Hexakis(cyano-κC)-Ruthenate(4-) Tetrapotassium Hydrate (CAS: 339268-21-2)

Hexakis(cyano-κC)-Ruthenate(4-) tetrapotassium hydrate (CAS: 339268-21-2) is a ruthenium-based coordination compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique electrochemical properties and potential applications in catalysis, biosensing, and therapeutic development. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and emerging applications in biomedical research.

Recent studies have highlighted the role of hexakis(cyano-κC)-Ruthenate(4-) tetrapotassium hydrate as a redox-active mediator in electrochemical biosensors. Its ability to facilitate electron transfer between enzymes and electrodes makes it a promising candidate for the development of highly sensitive and selective biosensing platforms. For instance, a 2023 study published in Analytical Chemistry demonstrated its efficacy in glucose detection, achieving a detection limit of 0.1 μM, which is superior to many conventional mediators.

In addition to its biosensing applications, this compound has been explored for its catalytic properties in organic transformations. A 2022 paper in Journal of the American Chemical Society reported its use as a catalyst in the oxidation of alcohols to aldehydes under mild conditions, showcasing high yields and selectivity. The study attributed these results to the stable Ru-CN coordination framework, which prevents catalyst degradation during the reaction.

From a therapeutic perspective, preliminary investigations suggest that hexakis(cyano-κC)-Ruthenate(4-) tetrapotassium hydrate may exhibit anticancer properties. In vitro studies conducted in 2023 revealed its ability to induce apoptosis in certain cancer cell lines, possibly through the generation of reactive oxygen species (ROS). However, further in vivo studies are required to validate these findings and assess its safety profile.

The synthesis and characterization of this compound have also seen advancements. A recent protocol published in Inorganic Chemistry (2023) described an optimized synthetic route that improves yield and purity, addressing previous challenges related to scalability. Spectroscopic techniques such as FT-IR, UV-Vis, and X-ray crystallography have been employed to confirm its structural integrity and electronic properties.

In conclusion, hexakis(cyano-κC)-Ruthenate(4-) tetrapotassium hydrate (CAS: 339268-21-2) represents a versatile compound with broad applications in chemical biology and medicine. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in areas such as targeted drug delivery and diagnostic imaging. Future studies should focus on addressing scalability challenges and exploring its biocompatibility for clinical translation.